5-Chloro-2-(2,5-dimethyl-1H-pyrrol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• CAS No.: 1222522-40-8
• Molecular Formula: C17H22BClN2O2
• Molecular Weight: 332.6 g/mol
• IUPAC Name: 5-chloro-2-(2,5-dimethylpyrrol-1-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C17H22BClN2O2/c1-11-7-8-12(2)21(11)15-9-13(14(19)10-20-15)18-22-16(3,4)17(5,6)23-18/h7-10H,1-6H3
• InChI Key: UWMGOEBUVSKMNS-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=NC=C2Cl)N3C(=CC=C3C)C

Description

This compound features a pyridine core substituted at three positions:

• Position 5: A chlorine atom.
• Position 4: A pinacol boronate ester (4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl), a critical functional group for Suzuki-Miyaura cross-coupling reactions .

Its molecular formula is C₁₈H₂₂BClN₂O₂, with a molecular weight of 352.64 g/mol. The compound’s structural complexity necessitates advanced crystallographic methods like the SHELX system for precise determination .

Biological Activity

5-Chloro-2-(2,5-dimethyl-1H-pyrrol-1-YL)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine is a complex organic compound with potential biological applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C17H22BClN2O2
• Molecular Weight : 333 Da
• LogP : 4.77
• Polar Surface Area : 36 Å
• Hydrogen Bond Acceptors : 3
• Hydrogen Bond Donors : 0

Mechanisms of Biological Activity

Research indicates that compounds with similar structures exhibit various biological activities including anti-cancer properties and modulation of metabolic pathways. The presence of the pyrrole moiety is particularly significant as it has been linked to enhanced cell-specific productivity in monoclonal antibody production systems.

Cell Growth Inhibition

A study demonstrated that compounds containing the pyrrole structure can suppress cell growth while increasing glucose uptake and adenosine triphosphate (ATP) levels in cells. This suggests a potential role in enhancing metabolic efficiency during cell culture processes .

Modulation of Antibody Production

The compound's structural components may influence the glycosylation patterns of therapeutic antibodies. In particular, it was observed that certain derivatives improved monoclonal antibody production by maintaining cell viability while enhancing cell-specific productivity. This was achieved through the suppression of galactosylation on N-linked glycans, which is crucial for the quality of therapeutic antibodies .

Case Studies and Research Findings

Several studies have explored the biological activity of related compounds and their implications:

Study	Findings
Cell Culture Studies	The addition of pyrrole derivatives increased cell-specific productivity significantly without compromising cell viability. For instance, a specific pyrrole derivative improved mAb concentration by 1.5-fold compared to control conditions .
Anti-Cancer Activity	Related compounds have shown promise in inhibiting tumor growth through apoptosis induction in cancer cells. The Bcl-2/Bcl-xL inhibitors derived from similar structures demonstrated efficacy in vivo by inducing apoptosis markers such as cleaved PARP and caspase-3 .
Inflammatory Response Modulation	Compounds targeting chemokine receptors CXCR1 and CXCR2 have been explored for their roles in inflammatory diseases and cancer progression. These receptors are critical in mediating inflammatory responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions (Pyridine Ring)	Unique Features	Reference
Target Compound : 5-Chloro-2-(2,5-dimethyl-1H-pyrrol-1-yl)-4-(pinacol boronate)pyridine	C₁₈H₂₂BClN₂O₂	352.64	Cl (5), 2,5-dimethylpyrrole (2), boronate (4)	High steric bulk at position 2; optimized for regioselective cross-coupling	-
5-Chloro-2-cyclopropyl-3-(pinacol boronate)pyridine	C₁₄H₁₈BClNO₂	289.56	Cl (5), cyclopropyl (2), boronate (3)	Boronate at position 3 enhances reactivity with electron-deficient partners
2-Bromo-5-chloro-4-(pinacol boronate)pyridine	C₁₁H₁₄BBrClNO₂	318.40	Br (2), Cl (5), boronate (4)	Bromine at position 2 improves oxidative addition in palladium catalysis
4-Chloro-5-(pinacol boronate)-1H-pyrrolo[2,3-b]pyridine	C₁₃H₁₆BClN₂O₂	278.54	Cl (4), boronate (5), fused pyrrole ring	Fused pyrrole enhances π-stacking; lower solubility in polar solvents
5-Chloro-2-(pinacol boronate)pyridine	C₁₁H₁₅BClNO₂	239.51	Cl (5), boronate (2)	Minimal steric hindrance; ideal for small-molecule coupling
2-Chloro-4-methyl-5-(pinacol boronate)pyridine	C₁₂H₁₇BClNO₂	253.53	Cl (2), methyl (4), boronate (5)	Methyl group at position 4 increases hydrophobicity

Key Findings

Substituent Position Effects :

• Boronate placement (positions 2, 3, 4, or 5) dictates reactivity. For example, boronate at position 4 (as in the target compound) facilitates coupling with aryl halides at position 2 or 5 .
• Electron-withdrawing groups (e.g., Cl at position 5) stabilize the boronate, reducing protodeboronation side reactions .

Steric and Electronic Modifications :

• The 2,5-dimethylpyrrole group in the target compound introduces steric hindrance, which can suppress undesired homocoupling .
• Bromine at position 2 (in 2-Bromo-5-chloro-4-boronatepyridine) enhances oxidative addition efficiency compared to chlorine .

Biological and Material Applications :

• Fused pyrrolopyridine systems (e.g., 4-Chloro-5-boronated-pyrrolo[2,3-b]pyridine) show improved binding to kinase targets due to planar aromaticity .
• Methyl groups (e.g., in 2-Chloro-4-methyl-5-boronatepyridine) improve membrane permeability in drug candidates .